Cas no 793678-91-8 (5-(4-CHLOROPHENYL)-1-(4-METHYLPHENYL)-1H-IMIDAZOLE-2-THIOL)

• Product Name: 5-(4-CHLOROPHENYL)-1-(4-METHYLPHENYL)-1H-IMIDAZOLE-2-THIOL
• CAS No: 793678-91-8
• MF: C₁₆H₁₃ClN₂S
• MW: 300.805821180344
• CID: 844202
• PubChem ID: 4961575
• Update Time: 2025-07-20

5-(4-CHLOROPHENYL)-1-(4-METHYLPHENYL)-1H-IMIDAZOLE-2-THIOL Chemical and Physical Properties

Names and Identifiers

• 5-(4-CHLOROPHENYL)-1-(4-METHYLPHENYL)-1H-IMIDAZOLE-2-THIOL
• AKOS001121487
• 4-(4-chlorophenyl)-3-(4-methylphenyl)-1H-imidazole-2-thione
• 5-(4-Chlorophenyl)-1-(p-tolyl)-1H-imidazole-2-thiol
• EN300-11292
• 793678-91-8
• Z57041976
• J-516226
• G76245
• 5-(4-chlorophenyl)-1-(4-methylphenyl)-3H-imidazole-2-thione

• MDL： MFCD06363465
• Inchi： 1S/C16H13ClN2S/c1-11-2-8-14(9-3-11)19-15(10-18-16(19)20)12-4-6-13(17)7-5-12/h2-10H,1H3,(H,18,20)
• InChI Key： PTXXVSCTMMAVET-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CNC(N1C1C=CC(C)=CC=1)=S

Computed Properties

• Exact Mass: 300.0487973g/mol
• Monoisotopic Mass: 300.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 445.9±55.0 °C at 760 mmHg
• Flash Point: 223.5±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(4-CHLOROPHENYL)-1-(4-METHYLPHENYL)-1H-IMIDAZOLE-2-THIOL Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(4-CHLOROPHENYL)-1-(4-METHYLPHENYL)-1H-IMIDAZOLE-2-THIOL

Comprehensive Overview of 5-(4-CHLOROPHENYL)-1-(4-METHYLPHENYL)-1H-IMIDAZOLE-2-THIOL (CAS No. 793678-91-8)

5-(4-CHLOROPHENYL)-1-(4-METHYLPHENYL)-1H-IMIDAZOLE-2-THIOL (CAS No. 793678-91-8) is a specialized organic compound belonging to the imidazole-thiol class, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chlorophenyl and methylphenyl substitution, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, enzyme inhibition, and material science, aligning with the growing demand for novel heterocyclic compounds in modern chemistry.

The compound’s imidazole-thiol core is particularly noteworthy due to its electron-rich properties, which facilitate interactions with biological targets. This characteristic has led to investigations into its role as a ligand or scaffold in medicinal chemistry. Recent studies highlight its relevance in addressing oxidative stress-related pathways, a hot topic in neurodegenerative disease research. Additionally, its structural analogs have been linked to antimicrobial and anti-inflammatory activities, making it a candidate for multi-target therapeutics.

From a synthetic perspective, CAS No. 793678-91-8 is often utilized in cross-coupling reactions and heterocyclic functionalization, processes critical for developing high-value fine chemicals. Its stability under various conditions makes it suitable for green chemistry applications, a trending focus in sustainable industrial practices. Laboratories optimizing catalytic systems or flow chemistry protocols frequently incorporate this compound to test efficiency and selectivity.

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Quality control and analytical profiling of 5-(4-CHLOROPHENYL)-1-(4-METHYLPHENYL)-1H-IMIDAZOLE-2-THIOL rely on techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with ISO standards. Suppliers often emphasize its high purity grades (>98%), catering to GMP-certified production needs. This aligns with the increasing scrutiny of chemical traceability and supply chain transparency, key concerns for industrial buyers.

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In summary, 5-(4-CHLOROPHENYL)-1-(4-METHYLPHENYL)-1H-IMIDAZOLE-2-THIOL represents a multifaceted tool for researchers addressing challenges in life sciences and industrial chemistry. Its adaptability to emerging trends—from precision medicine to sustainable synthesis—ensures its continued relevance in scientific discourse and commercial applications.